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Abstract

p53 Activator 12, also identified as compound 510B, is a novel small molecule designed to
reactivate mutant forms of the tumor suppressor protein p53. The p53 protein, often called the
"guardian of the genome," plays a critical role in preventing cancer by controlling cell cycle
arrest and apoptosis. In a significant percentage of human cancers, the TP53 gene is mutated,
leading to a non-functional p53 protein that is unable to bind to DNA and carry out its tumor-
suppressive functions. p53 Activator 12 represents a promising therapeutic strategy by
specifically binding to these mutant p53 proteins and restoring their native DNA-binding
capabilities, thereby reactivating the p53 signaling pathway and inducing apoptosis in cancer
cells. This technical guide provides a comprehensive overview of the available data on p53
Activator 12, including its mechanism of action, chemical properties, and the experimental
protocols used for its characterization.

Introduction

The tumor suppressor protein p53 is a transcription factor that responds to cellular stress
signals, such as DNA damage, oncogene activation, and hypoxia, by inducing cell cycle arrest,
senescence, or apoptosis.[1] Mutations in the TP53 gene are one of the most common genetic
alterations in human cancers, leading to the expression of a dysfunctional p53 protein that not
only loses its tumor-suppressive functions but can also gain oncogenic properties.
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The reactivation of mutant p53 has emerged as a compelling therapeutic approach for cancer

treatment. Small molecules that can stabilize the wild-type conformation of mutant p53 and
restore its DNA-binding ability are of significant interest. p53 Activator 12 (compound 510B) is
a potent activator of mutant p53, designed to address this therapeutic need.[2]

Chemical Properties and Structure

The chemical identity and properties of p53 Activator 12 are summarized in the table below.

Property

Value

Compound Name

p53 Activator 12

Synonym Compound 510B
CAS Number 2746374-04-7
Molecular Formula C2sH35F3NsO2
Molecular Weight 584.63 g/mol

Chemical Structure
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Mechanism of Action
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p53 Activator 12 functions by directly binding to mutant p53 proteins.[2] This binding event is
believed to induce a conformational change in the mutant p53, restoring its ability to bind to its
consensus DNA sequences in the promoter regions of its target genes. The reactivated p53
can then transcriptionally activate downstream effector genes, such as p21 (CDKN1A) and
PUMA (BBC3), leading to the induction of cell cycle arrest and apoptosis in cancer cells.

The primary mechanism of action can be visualized through the following signaling pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to p53 Activator 12
(Compound 510B)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365203#what-is-p53-activator-12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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